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Compound of Interest

Compound Name: N-cyclopentyl-2-furamide
CAS No.: 349110-01-6
Cat. No.: B6618968
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-cyclopentyl-2-furamide is a niche chemical compound with the CAS Number 349110-01-6.
While specific research on this molecule is limited in publicly available literature, its structural
motifs—a furan ring and a cyclopentyl amide group—are of significant interest in medicinal
chemistry and materials science. This guide provides a comprehensive overview of N-
cyclopentyl-2-furamide, including its chemical identity, a probable synthetic route, and its
potential applications in research and drug discovery based on the known properties of its
constituent chemical groups.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-cyclopentyl-2-furamide is
presented in the table below.
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Property Value Source
CAS Number 349110-01-6 [1]
Molecular Formula C10H13NO2 [1]
] Inferred from molecular
Molecular Weight 179.22 g/mol
formula
N-cyclopentylfuran-2-
IUPAC Name , Inferred from structure
carboxamide
-~ ) ] General observation for similar
Appearance Not specified (likely a solid) )
amides
Expected to be soluble in ) o
. ) ) General properties of similar
Solubility organic solvents like DMSO,

DMF, and alcohols.

organic compounds

Synthesis of N-cyclopentyl-2-furamide

While a specific, published protocol for the synthesis of N-cyclopentyl-2-furamide is not

readily available, a standard and reliable method would be the amide coupling of 2-furoic acid

and cyclopentylamine. This reaction typically involves the activation of the carboxylic acid

group of 2-furoic acid to facilitate nucleophilic attack by the amine group of cyclopentylamine.

Proposed Synthetic Workflow: Amide Coupling
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Caption: Proposed synthesis of N-cyclopentyl-2-furamide.

Detailed Experimental Protocol (Hypothetical)

Reaction Setup: To a solution of 2-furoic acid (1.0 eq) in an anhydrous solvent such as
dichloromethane (DCM) or dimethylformamide (DMF), add a coupling agent like N,N'-
dicyclohexylcarbodiimide (DCC, 1.1 eq) or a combination of 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC, 1.1 eq) and 1-hydroxybenzotriazole (HOBt, 1.1
eq). The reaction is typically stirred at 0°C for 30 minutes to form the activated ester.

Amine Addition: To the activated 2-furoic acid solution, add cyclopentylamine (1.0 eq)
dropwise at 0°C.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for
12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).
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o Workup and Purification: Upon completion, filter the reaction mixture to remove any
precipitated byproducts (e.g., dicyclohexylurea if DCC is used). The filtrate is then washed
sequentially with a weak acid (e.g., 1M HCI) to remove excess amine, a weak base (e.qg.,
saturated NaHCOs) to remove unreacted carboxylic acid, and brine. The organic layer is
dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced
pressure. The crude product can be purified by column chromatography on silica gel or by
recrystallization to yield pure N-cyclopentyl-2-furamide.

Potential Applications in Research and Drug
Development

The furan and cyclopentyl moieties are present in numerous biologically active compounds,
suggesting that N-cyclopentyl-2-furamide could serve as a valuable building block or a
candidate molecule in drug discovery programs.

Role of the Furan Moiety

The furan ring is a versatile heterocyclic scaffold found in many pharmaceuticals. It can act as
a bioisostere for other aromatic rings and participate in various non-covalent interactions with
biological targets. The furan oxygen can act as a hydrogen bond acceptor, and the aromatic
system can engage in Tt-1t stacking interactions.

Significance of the Cyclopentyl Group

The cyclopentyl group is a common feature in drug candidates as it can increase lipophilicity,
which may improve cell membrane permeability and overall pharmacokinetic properties. Its
non-planar, puckered conformation can also provide a better fit into the hydrophobic pockets of
target proteins compared to linear alkyl chains. The incorporation of a cyclopentyl ring can
enhance metabolic stability by blocking sites susceptible to enzymatic degradation.

Potential Therapeutic Areas

Given the properties of its constituent parts, N-cyclopentyl-2-furamide and its derivatives
could be explored for a variety of therapeutic applications, including but not limited to:

» Antimicrobial Agents: Furan derivatives have been investigated for their antibacterial and
antifungal activities.
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e Anticancer Agents: The furan scaffold is present in several compounds with antiproliferative
effects.

» Neurological Disorders: The lipophilic nature of the cyclopentyl group may facilitate crossing
the blood-brain barrier, making such compounds interesting for CNS drug discovery.

Safety and Handling

As with any chemical, N-cyclopentyl-2-furamide should be handled with appropriate safety
precautions. It is recommended to work in a well-ventilated fume hood and wear personal
protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Suppliers

N-cyclopentyl-2-furamide is available from specialized chemical suppliers. One known
supplier is:

¢ Sigma-Aldrich: A subsidiary of Merck KGaA, Darmstadt, Germany.[1]

Conclusion

N-cyclopentyl-2-furamide is a chemical compound with potential utility in synthetic and
medicinal chemistry. While specific data on its properties and applications are scarce, its
constituent furan and cyclopentyl groups are well-established pharmacophores. This guide
provides a foundational understanding of the compound, a plausible synthetic route, and
highlights its potential as a building block for the development of novel molecules with
interesting biological activities. Further research into the specific properties and biological
effects of N-cyclopentyl-2-furamide is warranted to fully elucidate its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclopentyl-2-furamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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